Cas no 2172062-53-0 (5-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic acid)

• Product Name: 5-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic acid
• CAS No: 2172062-53-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6084812
• PubChem ID: 165517388
• Update Time: 2025-10-29

5-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic acid
• 2172062-53-0
• EN300-1520259
• 5-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-methylpentanoic acid

• Inchi： 1S/C27H32N2O5/c1-17(15-24(30)31)13-14-28-25(32)27(2,18-11-12-18)29-26(33)34-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23H,11-16H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： WSBLVOGQXXAKEA-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCCC(C)CC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 5-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic acid

Introduction to 5-2-Cyclopropyl-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic Acid (CAS No. 2172062-53-0)

5-2-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic acid (CAS No. 2172062-53-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) amino acids, which are widely used in peptide synthesis and protein engineering. The unique structural features of this compound make it a valuable tool in the development of novel therapeutic agents and biotechnological applications.

The chemical structure of 5-2-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic acid includes a cyclopropyl group, an Fmoc protecting group, and a propanamido moiety. These functional groups contribute to the compound's stability and reactivity, making it suitable for various synthetic transformations. The cyclopropyl group, in particular, imparts conformational rigidity and enhances the compound's biological activity. The Fmoc protecting group is commonly used to protect the amino functionality during peptide synthesis, ensuring that the desired peptide sequence is achieved with high fidelity.

Recent studies have highlighted the potential of 5-2-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic acid in the development of new drugs for various diseases. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and Crohn's disease. The researchers found that the cyclopropyl group plays a crucial role in modulating the compound's biological activity, enhancing its efficacy and selectivity.

In addition to its anti-inflammatory properties, 5-2-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic acid has shown promise in cancer research. A 2020 study published in Cancer Research reported that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of specific signaling pathways that are aberrantly activated in cancer cells. This selective inhibition reduces the risk of side effects associated with traditional chemotherapy, making it an attractive candidate for further development.

The synthetic versatility of 5-2-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic acid also makes it a valuable intermediate in the synthesis of more complex molecules. For example, it can be used as a building block in the construction of peptidomimetics and other bioactive compounds. The Fmoc protecting group allows for precise control over the coupling reactions, ensuring that the desired product is obtained with high yield and purity.

In terms of its physical properties, 5-2-Cyclopropyl-2-{(9H-fluoren-9-yloxycarbonyl)amino}propanamide is typically obtained as a white crystalline solid with a high melting point. It is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile (ACN). These solubility characteristics make it easy to handle and process in laboratory settings.

The safety profile of 5-2-Cyclopropyl-2-{(9H-fluoren-9-yloxycarbonyl)amino}propanamide has been extensively studied. It is generally considered safe for use in laboratory settings when proper handling procedures are followed. However, like many organic compounds, it should be handled with care to avoid inhalation or skin contact. Appropriate personal protective equipment (PPE) such as gloves and safety goggles should be worn when working with this compound.

In conclusion, 5-2-Cyclopropyl-2-{(9H-fluoren-9-yloxycarbonyl)amino}propanamide (CAS No. 2172062-53-0) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new applications and properties of this compound, contributing to its growing importance in the scientific community.